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Compound of Interest

Compound Name: Deanol pidolate

CAS No.: 23513-72-6

Cat. No.: B607022

Get Quote

Disclaimer: The following application notes and protocols are intended for research purposes

only. Deanol pidolate is not approved for the treatment of any medical condition, and its

efficacy and safety for inducing lucid dreams have not been established in rigorous clinical

trials. The information presented here is a hypothetical framework for scientific investigation

based on the theoretical properties of its constituent compounds.

Application Notes
Product Description
Deanol pidolate, also known as deanol pyroglutamate, is a salt compound formed from deanol

(Dimethylaminoethanol, DMAE) and L-pyroglutamic acid.[1][2] This formulation combines

deanol, a putative precursor to the neurotransmitter acetylcholine, with pyroglutamic acid, a

compound that has been investigated for its own cognitive-enhancing effects.[3][4][5] Deanol
pidolate is water-soluble and intended for oral administration.[1][6]
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The primary rationale for investigating deanol pidolate in lucid dream research is based on the

cholinergic hypothesis of REM sleep and dreaming.[7][8] The neurotransmitter acetylcholine is

critically involved in the initiation and maintenance of REM sleep, the sleep stage most

associated with vivid dreaming.[9][10] Pharmacological enhancement of the cholinergic system

has been shown to increase the frequency of lucid dreams.

Deanol as a Cholinergic Precursor: Deanol is hypothesized to act as a precursor to choline

in the body, which is then used to synthesize acetylcholine.[11] The first proposal of using

deanol (DMAE) to facilitate lucid dreams was made by W. Sergio in a 1988 paper,

suggesting it could stimulate the reticular formation, causing arousal and consciousness

during REM sleep.[12][13] It is important to note that the ability of deanol to reliably increase

brain acetylcholine levels is a subject of scientific debate.

Pyroglutamic Acid's Potential Role: L-pyroglutamic acid has been shown in some studies to

improve learning and memory in animal models and may have positive effects on cognitive

function in humans.[3][4] Its inclusion in the salt could theoretically provide synergistic effects

by enhancing the cognitive clarity and memory access required to recognize one is

dreaming.

Proposed Mechanism of Action
The proposed, though not definitively proven, mechanism for deanol pidolate involves its

dissociation into deanol and pyroglutamic acid. Deanol may cross the blood-brain barrier and

increase the synthesis of choline, thereby increasing the available substrate for acetylcholine

production. Elevated acetylcholine levels during REM sleep are thought to promote the cortical

activation and self-awareness characteristic of lucid dreams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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